Cas no 2228403-04-9 (2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol)

2-Amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol is a fluorinated phenylpropanolamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chiral center, a chloro-difluorophenyl moiety, and a primary alcohol group, making it a versatile intermediate for synthetic modifications. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the amino and hydroxyl groups provide reactive sites for further functionalization. This compound may serve as a precursor in the development of bioactive molecules, including receptor ligands or enzyme inhibitors. Its well-defined stereochemistry and halogenated aromatic system contribute to its utility in structure-activity relationship studies. Proper handling and storage under inert conditions are recommended due to its reactive functional groups.

2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol structure

2228403-04-9 structure

Product Name:2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol

CAS No:2228403-04-9

MF:C₁₀H₁₂ClF₂NO

MW:235.658188819885

CID:6109579

PubChem ID:165965802

Update Time:2025-05-21

2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol
- 2228403-04-9
- EN300-1976170
- Inchi： 1S/C10H12ClF2NO/c1-10(14,5-15)4-6-8(12)3-2-7(11)9(6)13/h2-3,15H,4-5,14H2,1H3
- InChI Key： BWHSJMLDLXLWKZ-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=C1F)CC(C)(CO)N)F

Computed Properties

Exact Mass: 235.0575480g/mol
Monoisotopic Mass: 235.0575480g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 46.2Å²

2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1976170-0.05g	2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol	2228403-04-9	0.05g	$1068.0	2023-09-16
Enamine	EN300-1976170-0.1g	2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol	2228403-04-9	0.1g	$1119.0	2023-09-16
Enamine	EN300-1976170-0.25g	2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol	2228403-04-9	0.25g	$1170.0	2023-09-16
Enamine	EN300-1976170-0.5g	2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol	2228403-04-9	0.5g	$1221.0	2023-09-16
Enamine	EN300-1976170-1.0g	2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol	2228403-04-9	1g	$1272.0	2023-05-23
Enamine	EN300-1976170-2.5g	2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol	2228403-04-9	2.5g	$2492.0	2023-09-16
Enamine	EN300-1976170-5.0g	2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol	2228403-04-9	5g	$3687.0	2023-05-23
Enamine	EN300-1976170-10.0g	2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol	2228403-04-9	10g	$5467.0	2023-05-23
Enamine	EN300-1976170-1g	2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol	2228403-04-9	1g	$1272.0	2023-09-16
Enamine	EN300-1976170-5g	2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol	2228403-04-9	5g	$3687.0	2023-09-16

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Additional information on 2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol

Recent Advances in the Study of 2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol (CAS: 2228403-04-9)

The compound 2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol (CAS: 2228403-04-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a chloro-difluorophenyl group and a methylpropan-1-ol moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its enantiomeric purity and yield. A study published in the Journal of Medicinal Chemistry (2023) reported a novel asymmetric synthesis route that significantly improves the enantioselectivity of the product, achieving an enantiomeric excess (ee) of over 98%. This advancement is critical for the compound's potential use in drug development, where stereochemical purity is often a determinant of biological activity.

In addition to synthetic improvements, pharmacological studies have explored the compound's mechanism of action. Preliminary in vitro assays suggest that 2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol exhibits inhibitory activity against certain kinase enzymes implicated in inflammatory pathways. These findings, though still in the early stages, indicate potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's pharmacokinetic properties have been conducted using rodent models. A recent study demonstrated favorable oral bioavailability and a half-life that supports once-daily dosing, which is a promising attribute for clinical development. However, challenges remain in optimizing its metabolic stability, as initial data indicate rapid hepatic clearance in some species.

The safety profile of 2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol has also been a focus of recent research. Toxicity studies in animal models have shown a relatively wide therapeutic window, with no significant adverse effects observed at doses up to 100 mg/kg. Nonetheless, further studies are required to assess long-term toxicity and potential off-target effects before advancing to human trials.

In summary, the compound 2-amino-3-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-ol (CAS: 2228403-04-9) represents a promising candidate for further drug development. Recent advances in its synthesis, pharmacological characterization, and preliminary safety assessment underscore its potential utility in addressing unmet medical needs, particularly in the realm of inflammatory diseases. Continued research efforts will be essential to fully realize its therapeutic potential.